Cas no 1248659-09-7 (methyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1248659-09-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5961028
• PubChem ID: 61924601
• Update Time: 2025-05-20

methyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, α-amino-α,4-dimethyl-, methyl ester
• methyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate
• 1248659-09-7
• EN300-1123574
• AKOS011198533
• CS-0346730

• Inchi： 1S/C9H15N3O2/c1-7-4-11-12(5-7)6-9(2,10)8(13)14-3/h4-5H,6,10H2,1-3H3
• InChI Key： PULZYTDZHBVBHU-UHFFFAOYSA-N
• SMILES： N1(CC(N)(C)C(OC)=O)C=C(C)C=N1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 308.2±37.0 °C(Predicted)
• pka: 5.92±0.25(Predicted)

Additional information on methyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate

Methyl 2-Amino-2-Methyl-3-(4-Methyl-1H-Pyrazol-1-yl)Propanoate (CAS No. 1248659-09-7): An Overview

Methyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 1248659-09-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MAMP, has garnered attention due to its unique structural features and potential biological activities. This article provides a comprehensive overview of MAMP, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

The chemical structure of MAMP is characterized by a central propanoate moiety with an amino group, a methyl group, and a substituted pyrazole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring, in particular, is a key feature that contributes to the compound's biological activity and pharmacological potential.

The synthesis of MAMP can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-amino-2-methylpropanoic acid with methyl chloroformate followed by the addition of 4-methylpyrazole. This multi-step process ensures the formation of the desired product with high purity and yield. Recent advancements in synthetic chemistry have also explored alternative methods, such as microwave-assisted synthesis and catalytic approaches, which offer improved efficiency and environmental sustainability.

In terms of biological properties, MAMP has shown promising activity in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of MAMP to inhibit the activity of a key enzyme in the urea cycle, making it a potential candidate for the treatment of hyperammonemia. Additionally, preliminary studies have indicated that MAMP may possess anti-inflammatory properties, which could be beneficial in the management of inflammatory diseases.

The pharmacological profile of MAMP has been further explored through in vitro and in vivo experiments. In vitro studies using cell lines have shown that MAMP can effectively modulate cellular processes such as apoptosis and cell proliferation. These findings suggest that the compound may have therapeutic potential in cancer treatment. In vivo studies conducted on animal models have also provided valuable insights into the pharmacokinetics and pharmacodynamics of MAMP. These studies have demonstrated favorable bioavailability and low toxicity, supporting its potential for further clinical development.

Recent research has also focused on optimizing the delivery methods for MAMP. Nanotechnology-based delivery systems have been explored to enhance the bioavailability and target specificity of the compound. For example, encapsulating MAMP in lipid nanoparticles has shown improved therapeutic efficacy in preclinical models. This approach not only enhances the stability and solubility of the compound but also reduces potential side effects.

The safety profile of MAMP is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that the compound exhibits low toxicity at therapeutic doses. However, as with any new pharmaceutical agent, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, methyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 1248659-09-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a significant player in the field of drug discovery.